Cas no 23578-35-0 (2,5-Hexanediamine,2,5-dimethyl-)

• Product Name: 2,5-Hexanediamine,2,5-dimethyl-
• CAS No: 23578-35-0
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 262829
• PubChem ID: 90189
• Update Time: 2025-04-19

2,5-Hexanediamine,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanediamine,2,5-dimethyl-
• 2,5-dimethyl-2,5-Hexanediamine
• 2,5-DIMETHYLHEXANE-2,5-DIAMINE
• 1,1,4,4-Tetramethyl-1,4-butanediamine
• FT-0732545
• DTXSID4066911
• MFCD00008055
• CHEMBL303882
• GEO-03843
• 2,5-diamino-2,5-dimethylhexane
• Y2977LU59G
• NS00027454
• SCHEMBL58748
• AKOS006282830
• EINECS 245-749-6
• 2,5-Hexanediamine, 2,5-dimethyl-
• 1,1,4,4-Tetramethyl-1,4-diaminobutane
• 23578-35-0

• Inchi： 1S/C8H20N2/c1-7(2,9)5-6-8(3,4)10/h5-6,9-10H2,1-4H3
• InChI Key： JWTVQZQPKHXGFM-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC(C)(C)N

Computed Properties

• Exact Mass: 144.1628
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 91.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.8485
• Melting Point: 52°C (estimate)
• Boiling Point: 212.91°C (rough estimate)
• Refractive Index: 1.4459
• PSA: 52.04

2,5-Hexanediamine,2,5-dimethyl- Security Information

• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：II